Cas no 313224-98-5 (4-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide)

• Product Name: 4-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• CAS No: 313224-98-5
• MF: C₁₅H₁₂N₂O₂S₂
• MW: 316.397980690002
• CID: 5964073
• PubChem ID: 746912
• Update Time: 2025-05-24

4-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide
• 4-methoxy-N-(4-(thiophen-2-yl)thiazol-2-yl)benzamide
• Benzamide, 4-methoxy-N-[4-(2-thienyl)-2-thiazolyl]-
• CHEMBL1549529
• F0012-0713
• MLS-0027740.0001
• BDBM32776
• MLS000096479
• AKOS002528273
• REGID_for_CID_746912
• 4-methoxy-N-(4-thiophen-2-yl-2-thiazolyl)benzamide
• SMR000062204
• starbld0008522
• Oprea1_547935
• 313224-98-5
• cid_746912
• 4-methoxy-N-[4-(2-thienyl)thiazol-2-yl]benzamide
• 4-methoxy-N-[4-(thiophen-2-yl)-1,3-thiazol-2-yl]benzamide
• Z28307209
• 4-methoxy-N-(4-thiophen-2-yl-1,3-thiazol-2-yl)benzamide
• Oprea1_630004

• Inchi： 1S/C15H12N2O2S2/c1-19-11-6-4-10(5-7-11)14(18)17-15-16-12(9-21-15)13-3-2-8-20-13/h2-9H,1H3,(H,16,17,18)
• InChI Key： ARDXTNYXOIAXHF-UHFFFAOYSA-N
• SMILES： C(NC1=NC(C2SC=CC=2)=CS1)(=O)C1=CC=C(OC)C=C1

Computed Properties

• Exact Mass: 316.03401998g/mol
• Monoisotopic Mass: 316.03401998g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 108Ų

Experimental Properties

• Density: 1.377±0.06 g/cm3(Predicted)
• pka: 7.24±0.50(Predicted)

Additional information on 4-methoxy-N-4-(thiophen-2-yl)-1,3-thiazol-2-ylbenzamide

4-Methoxy-N-(4-(Thiophen-2-Yl)-1,3-Thiazol-2-Yl)Benzamide (CAS No. 313224-98-5)

4-Methoxy-N-(4-(Thiophen-2-Yl)-1,3-Thiazol-2-Yl)Benzamide (CAS No. 313224-98-5) is a complex organic compound with a unique structure that combines a benzamide moiety with a thiazole ring and a thiophene substituent. This compound has garnered significant attention in recent years due to its potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a benzene ring substituted with a methoxy group and an amide group linked to a thiazole ring, which in turn is substituted with a thiophene group at the 4-position. This combination of functional groups provides the compound with interesting chemical and biological properties.

The synthesis of 4-methoxy-N-(4-(thiophen-2-yl)-1,3-thiazol-2-yl)benzamide involves multi-step organic reactions, often utilizing coupling agents and activating reagents to facilitate the formation of the amide bond. Recent advancements in synthetic chemistry have enabled researchers to optimize the synthesis of this compound, improving both yield and purity. The use of microwave-assisted synthesis and catalytic systems has also been explored to enhance the efficiency of the reaction process.

One of the most promising applications of this compound lies in its potential as a pharmacological agent. Studies have shown that benzamide derivatives like this compound exhibit significant bioactivity, particularly in the context of enzyme inhibition and receptor modulation. For instance, research has demonstrated that this compound can inhibit certain kinases involved in cellular signaling pathways, making it a potential candidate for anti-cancer drug development. Additionally, its ability to modulate G-protein coupled receptors (GPCRs) suggests its potential role in treating neurological disorders such as depression and anxiety.

In the field of agrochemistry, 4-methoxy-N-(4-(thiophen-2-y l)-1,3-thiazol - ̃y l)benzamide has been investigated for its pesticidal properties. Its ability to inhibit key enzymes in insect metabolism makes it a potential candidate for developing eco-friendly pesticides. Recent studies have focused on understanding the compound's mode of action at the molecular level, which could pave the way for its use in integrated pest management systems.

The material science community has also taken interest in this compound due to its unique electronic properties. The presence of sulfur-containing heterocycles such as thiazole and thiophene contributes to its aromaticity and conjugation capabilities. These properties make it a potential candidate for applications in organic electronics, such as in the development of light-emitting diodes (LEDs) and photovoltaic devices. Researchers are currently exploring ways to incorporate this compound into polymer blends to enhance their electrical conductivity and stability.

From an environmental perspective, understanding the degradation pathways of CAS No. 313224 -98 -5 is crucial for assessing its ecological impact. Recent studies have shown that the compound undergoes microbial degradation under aerobic conditions, with specific bacterial strains demonstrating efficient biodegradation capabilities. This information is valuable for ensuring the safe handling and disposal of this compound in industrial settings.

In conclusion, 4-methoxy-N-(4-(thiophen - ̃ y l)-1 , ̃ thia zol - ̃ y l ) benzamide (CAS No . 313 , ̃ ) is a versatile compound with diverse applications across multiple disciplines . Its unique structure , combined with advancements in synthetic methods and biological studies , positions it as a valuable tool for future innovations in pharmaceuticals , agrochemicals , and materials science . Continued research into its properties will undoubtedly unlock new possibilities for its utilization , contributing to both scientific progress and practical applications .